(±)9(10)-DiHOME-d4
Description
(±)9(10)-DiHOME-d4 contains four deuterium atoms at the 9, 10, 12, and 13 positions. It is intended for use as an internal standard for the quantification of (±)9(10)-DiHOME by GC- or LC-mass spectrometry (MS). Leukotoxin is the 9(10) epoxide of linoleic acid, generated by neutrophils during the oxidative burst. This unstable compound is rapidly degraded by epoxide hydrolases to form the diol, (±)9(10)-DiHOME. Mitochondrial dysfunction, vasodilation, and apoptosis are features of leukotoxin toxicity. In renal proximal tubular cells, the diol hydrolysis products of leukotoxin, such as (±)9(10)-DiHOME, have been directly implicated as the cytotoxic agent responsible for cell death.
Properties
Molecular Formula |
C18H30D4O4 |
|---|---|
Molecular Weight |
318.5 |
InChI |
InChI=1S/C18H34O4/c1-2-3-4-5-7-10-13-16(19)17(20)14-11-8-6-9-12-15-18(21)22/h7,10,16-17,19-20H,2-6,8-9,11-15H2,1H3,(H,21,22)/b10-7-/t16-,17+/m1/s1/i7D,10D,16D,17D |
InChI Key |
XEBKSQSGNGRGDW-NPOMILTLSA-N |
SMILES |
CCCCC/C([2H])=C([2H])C[C@](O)([2H])[C@](O)([2H])CCCCCCCC(O)=O |
Synonyms |
Leukotoxin diol-d4 |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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